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Compound of Interest

Compound Name: 2-Iodo-4-nitroaniline

Cat. No.: B1222051 Get Quote

An In-depth Technical Guide to the Core Physical and Chemical Properties of 2-Iodo-4-
nitroaniline

Introduction
2-Iodo-4-nitroaniline is a halogenated nitroaniline compound of significant interest in chemical

research and industry. Its structure, featuring an iodine atom and a nitro group on an aniline

frame, makes it a versatile chemical intermediate.[1] This guide provides a comprehensive

overview of its core physical and chemical properties, experimental protocols for its synthesis,

and its reactivity, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 2-Iodo-4-nitroaniline are summarized below. These identifiers

and physical characteristics are crucial for its handling, characterization, and application in

synthesis.
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Identifier Value Reference

IUPAC Name 2-iodo-4-nitroaniline [2][3]

CAS Number 6293-83-0 [2][3][4][5][6][7][8][9][10]

Molecular Formula C₆H₅IN₂O₂ [2][3][4][5][9][10][11]

Molecular Weight 264.02 g/mol [2][3][4][5][7][9][11]

Canonical SMILES
C1=CC(=C(C=C1--INVALID-

LINK--[O-])I)N
[2]

InChI

InChI=1S/C6H5IN2O2/c7-5-3-

4(9(10)11)1-2-6(5)8/h1-

3H,8H2

[2][3][4][7][11]

InChIKey
LOLSEMNGXKAZBZ-

UHFFFAOYSA-N
[2][3][4][6][7][11]

MDL Number MFCD00955758 [4][6][7]

Physical Properties
Property Value Reference

Appearance
Yellow to yellow-red

solid/crystals.
[4][12][13]

Melting Point 105-109 °C [4][6][7]

Boiling Point 377.6 ± 27.0 °C (Predicted) [4][5]

Density 2.278 g/cm³ [4]

Solubility Soluble in Methanol. [4]

Stability Light Sensitive. [4]

Storage
Keep in a dark place, under an

inert atmosphere, at 2-8°C.
[4]

Spectral Data
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Data Type Details Reference

¹H NMR

Spectra available. Key shifts

reported in (DMSO-d₆, 200

MHz): δ 8.38 (d, J=2.6 Hz,

1H), 7.97 (dd, J=9.0, 2.6 Hz,

1H), 6.75 (d, J=9.0 Hz, 1H),

6.73 (s, 2H).

[2][11][14][15]

IR Spectra

Spectra available. Key peaks

(neat): 3480, 3380, 1610, 1300

cm⁻¹.

[2][14]

Mass Spectrometry GC-MS data available. [2]

UV-Vis (λmax) 360 nm (in Methanol) [4][13]

Experimental Protocols: Synthesis
The synthesis of 2-Iodo-4-nitroaniline is typically achieved through the direct electrophilic

iodination of 4-nitroaniline.[1] Several methods have been documented, primarily differing in the

choice of iodinating agent and solvent.

Synthesis using Iodine Monochloride (ICl) in Acetic Acid
This method is a classical approach to the synthesis of 2-Iodo-4-nitroaniline.

Materials:

4-nitroaniline (p-nitroaniline)

Iodine monochloride (ICl)

Glacial acetic acid

Procedure:

Dissolve 10 g of 4-nitroaniline in the minimum required amount of cold glacial acetic acid.

[12]
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Slowly add a solution of 17.8 g of iodine monochloride dissolved in acetic acid to the 4-

nitroaniline solution with continuous stirring.[12]

Allow the reaction mixture to stand for one hour after the addition is complete.[12]

Pour the dark mixture into 1 liter of boiling water.[12][16]

Boil for a few minutes and then filter the hot solution.[12]

Upon cooling, the filtrate will yield long yellow needles of 2-Iodo-4-nitroaniline.[12]

Collect the precipitated solid and dry.[16]
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Synthesis Workflow using ICl in Acetic Acid.
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Synthesis using Iodine Monochloride (ICl) in Acetonitrile
This alternative procedure utilizes acetonitrile as the solvent, which can offer different solubility

and reactivity characteristics.

Materials:

4-nitroaniline (27.6 g, 0.2 mol)

Iodine monochloride (ICl) (31.0 g, 0.19 mol)

Dry acetonitrile

Ethyl acetate

20% aq. Na₂S₂O₃, brine

Na₂SO₄

Silica Gel (for chromatography)

CH₂Cl₂-hexane

Procedure:

Dissolve 4-nitroaniline in 200 mL of dry acetonitrile.[14]

Add a solution of ICl in 50 mL of acetonitrile to the mixture and stir at room temperature for

18 hours.[14]

Pour the reaction mixture into ethyl acetate.[14]

Wash the organic phase sequentially with 20% aqueous Na₂S₂O₃ and brine.[14]

Dry the solution over Na₂SO₄ and evaporate the solvent to yield a brown solid.[14]

Purify the crude product using column chromatography (SiO₂ / CH₂Cl₂-hexane, 6:4 to 7:3)

to afford the final product as a yellow solid.[14]
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Synthesis using N-Iodosuccinimide (NIS)
This method employs a milder iodinating agent, N-Iodosuccinimide, which can be beneficial for

sensitive substrates.

Materials:

4-nitroaniline (298.2 mg, 2.16 mmol)

N-Iodosuccinimide (NIS) (579.1 mg, 2.36 mmol)

Trimethylsilyl chloride (TMSCl) (27 μL, 0.21 mmol)

Acetonitrile (3.0 mL)

Ethyl acetate (EtOAc)

Saturated aqueous NaHCO₃ and NaCl

Anhydrous Na₂SO₄

Procedure:

Dissolve 4-nitroaniline in acetonitrile at room temperature.[13]

Add N-Iodosuccinimide (NIS) and trimethylsilyl chloride (TMSCl) and stir the reaction at

room temperature.[13]

Monitor the reaction progress by thin-layer chromatography (TLC); the reaction is typically

complete in about 20 minutes.[13]

Add water to the reaction mixture and extract the aqueous phase three times with ethyl

acetate.[13]

Combine the organic phases and wash sequentially with saturated aqueous NaHCO₃ and

saturated aqueous NaCl.[13]

Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

[13]
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Purify the crude product by column chromatography on silica gel to yield 2-iodo-4-
nitroaniline as yellow crystals.[13]

Chemical Reactivity and Applications
2-Iodo-4-nitroaniline serves as a valuable building block for the synthesis of more complex

molecules, particularly in the development of bioactive compounds.[1] The presence of the

iodo, nitro, and amino groups provides multiple reactive sites for further chemical

transformations.

It may be used to synthesize compounds such as:

2-iodo-4-nitrobenzonitrile: This is achieved via a Sandmeyer-type reaction where the amino

group is converted to a diazonium salt with sodium nitrite, which then reacts with a mixture of

CuCN/KCN.[13]

2-iodo-p-phenylenediamine: This synthesis involves the reduction of the nitro group, for

example, by reacting with tin(II) chloride dihydrate in concentrated HCl.[13]

2-Iodo-4-nitroaniline

2-Iodo-4-nitrobenzonitrile

1. NaNO₂, H⁺

2. CuCN, KCN

2-Iodo-p-phenylenediamine

SnCl₂·2H₂O, conc. HCl
(Reduction)

Click to download full resolution via product page

Key Synthetic Transformations of 2-Iodo-4-nitroaniline.

Safety and Handling
2-Iodo-4-nitroaniline is associated with several hazards and requires careful handling in a

laboratory setting.
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GHS Hazard Classification
Hazard Statements:

H315: Causes skin irritation.[2][5][7][17]

H319: Causes serious eye irritation.[2][5][7][17]

H335: May cause respiratory irritation.[2][5][7][17]

Signal Word: Warning[2][5][7][17]

Hazard Classifications: Skin Irritation (Category 2), Eye Irritation (Category 2), Specific target

organ toxicity — single exposure (Category 3).[7][17]

Precautionary Statements & Handling
Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][7][17]

P264: Wash skin thoroughly after handling.[7][17]

P271: Use only outdoors or in a well-ventilated area.[7][17]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][17]

Personal Protective Equipment (PPE): Eyeshields, gloves, and a dust mask (type N95 or

equivalent) are recommended.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

Conclusion
2-Iodo-4-nitroaniline is a well-characterized compound with defined physical and chemical

properties. The synthetic routes are established and accessible, allowing for its reliable

production for research and development purposes. Its utility as a chemical intermediate,

particularly for introducing the iodo-nitro-aniline scaffold into larger molecules, underscores its

importance in medicinal and materials chemistry. Proper adherence to safety protocols is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-4-nitroaniline
http://www.ichemical.com/products/6293-83-0.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-4-nitroaniline
http://www.ichemical.com/products/6293-83-0.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-4-nitroaniline
http://www.ichemical.com/products/6293-83-0.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-4-nitroaniline
http://www.ichemical.com/products/6293-83-0.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
http://www.ichemical.com/products/6293-83-0.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/576689
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.benchchem.com/product/b1222051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


essential when handling this compound due to its irritant properties. This guide serves as a

foundational resource for professionals working with 2-Iodo-4-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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